N-(2-(furan-2-yl)-2-methoxyethyl)-3-(4-(trifluoromethyl)phenyl)propanamide

• IUPAC Name: N-[2-(furan-2-yl)-2-methoxyethyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C17H18F3NO3/c1-23-15(14-3-2-10-24-14)11-21-16(22)9-6-12-4-7-13(8-5-12)17(18,19)20/h2-5,7-8,10,15H,6,9,11H2,1H3,(H,21,22)
• InChI Key: FNCLXVPRYCDNGJ-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)CCC1=CC=C(C=C1)C(F)(F)F)C2=CC=CO2
• Molecular Formula: C17H18F3NO3
• Molecular Weight: 341.32 g/mol
• CAS No.: 2034529-34-3

Description

N-(2-(furan-2-yl)-2-methoxyethyl)-3-(4-(trifluoromethyl)phenyl)propanamide is a useful research compound. Its molecular formula is C17H18F3NO3 and its molecular weight is 341.33. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticancer Activity

Research on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which include furan moieties, has shown significant antioxidant and anticancer activities. These compounds, through various structural modifications, have been tested against human glioblastoma and triple-negative breast cancer cell lines, revealing promising cytotoxic activities. The study suggests the potential of furan derivatives in developing therapeutic agents targeting cancer cells (Tumosienė et al., 2020).

Synthesis and Structural Analysis

Another study focused on the synthesis and molecular structure of a compound involving furan and methoxy phenyl imino thiazolidin-4-one. The research provided detailed insights into the crystal structure, highlighting the importance of such compounds in understanding the molecular interactions and properties essential for further applications in medicinal chemistry (Rahmani et al., 2017).

Photophysics of Chalcone Derivatives

Investigations into the vibronic interaction and photophysics of chalcone derivatives, including furan derivatives, reveal how these compounds behave under different conditions, contributing to the development of materials with specific optical properties. Such studies are crucial for applications in material science and photophysics (Bangal et al., 1996).

Catalyzed Synthesis of Benzothiazine and Oxazine Derivatives

Research on furan-2-yl(phenyl)methanol derivatives undergoing aza-Piancatelli rearrangement has shown efficient pathways to synthesize benzothiazine and oxazine derivatives. These findings are significant for synthesizing compounds with potential pharmacological applications, showcasing the versatility of furan derivatives in organic synthesis (Reddy et al., 2012).

Design and Synthesis for Anticancer Activity

A study on the design and synthesis of 3-arylaminobenzofuran derivatives for anticancer and antiangiogenic activity highlights the strategic incorporation of furan derivatives to target the colchicine site on tubulin. This research underscores the therapeutic potential of furan-containing compounds in cancer treatment (Romagnoli et al., 2015).